Cas no 1903715-84-3 (1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide)

• Product Name: 1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide
• CAS No: 1903715-84-3
• MF: C₁₆H₁₉N₅O₄
• MW: 345.353163003922
• CID: 6234452
• PubChem ID: 168003215
• Update Time: 2025-05-20

1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide
• 1903715-84-3

• Inchi： 1S/C16H19N5O4/c1-10(22)21-7-4-11(5-8-21)15(23)18-9-13-19-14(20-25-13)12-3-2-6-17-16(12)24/h2-3,6,11-12H,4-5,7-9H2,1H3,(H,18,23)
• InChI Key： OXFVSDCUMXVRTA-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C)=O)CC1)NCC1=NC(C2C(N=CC=C2)=O)=NO1

Computed Properties

• Exact Mass: 345.14370410g/mol
• Monoisotopic Mass: 345.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 118Ų

Additional information on 1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide

1-Acetyl-N-{3-(2-Oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide (CAS No. 1903715-84-3): A Comprehensive Overview

1-Acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide (CAS No. 1903715-84-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine carboxamides and is characterized by its complex heterocyclic framework, which includes a pyridine ring and an oxadiazole moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide is notable for its intricate arrangement of heterocycles and acetyl groups. The piperidine ring provides a flexible backbone that can adopt various conformations, while the pyridine and oxadiazole moieties contribute to the compound's overall stability and reactivity. The acetyl group attached to the piperidine ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that 1-acetyl-N-{3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-4-carboxamide exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as reduce the expression of cyclooxygenase (COX) enzymes.

Beyond its anti-inflammatory properties, this compound has also shown promise in neuroprotective applications. Research indicates that it can protect neurons from oxidative stress and apoptosis by scavenging free radicals and upregulating antioxidant enzymes. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-acetyl-N-{3-(2-o xo - 1 , 2 - dihydropyridin - 3 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - ylmethyl } piperidine - 4 - carboxamide has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that it exhibits good oral bioavailability and a favorable distribution pattern within the body. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its half-life is moderate, allowing for sustained therapeutic effects without frequent dosing.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 1-acetyl-N-{3-(2-o xo - 1 , 2 - dihydropyridin - 3 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - ylmethyl } piperidine - 4 - carboxamide (CAS No. 1903715-84-3) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative disorders. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for both academic scientists and pharmaceutical companies alike.